Cas no 17131-51-0 (1,2-Propanediol,3-(3-methoxyphenoxy)-)

• Product name: 1,2-Propanediol,3-(3-methoxyphenoxy)-
• CAS No: 17131-51-0
• MF: C₁₀H₁₄O₄
• MW: 198.21576
• CID: 151957
• PubChem ID: 86515

1,2-Propanediol,3-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(3-methoxyphenoxy)-
• 1,2-Propanediol, 3-(m-methoxyphenoxy)-
• 3-(3-methoxyphenoxy)propane-1,2-diol
• 3-(3-methoxyphenoxy)-1,2-propanediol
• 3-(3-Methoxy-phenoxy)-propan-1,2-diol
• 3-(3-Methoxy-phenoxy)-propandiol-(1,2)
• 3-(3-Methoxy-phenoxy)-propane-1,2-diol
• 3-(m-Methoxyphenoxy)-1,2-propanediol
• AC1L3BPQ
• BRN 2261366
• CTK8H2324
• Glycerin-1-(3-methoxyphenyl)ether
• HMS2390M19
• 17131-51-0
• Opera_ID_1932
• DTXSID90937972
• CHEMBL1426347
• AKOS000672828
• MLS000074470
• AKOS017404952
• SMR000010824

• Inchi： InChI=1S/C10H14O4/c1-13-9-3-2-4-10(5-9)14-7-8(12)6-11/h2-5,8,11-12H,6-7H2,1H3
• InChI Key： PVXJBKOQPCPILX-UHFFFAOYSA-N
• SMILES： OCC(COC1=CC=CC(OC)=C1)O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 58.92

Additional information on 1,2-Propanediol,3-(3-methoxyphenoxy)-

测试